Cas no 2182-92-5 (2,2-dimethyl-N-(4-sulfanylphenyl)propanamide)
2182-92-5 structure
Product Name:2,2-dimethyl-N-(4-sulfanylphenyl)propanamide
CAS No:2182-92-5
MF:C11H15NOS
MW:209.307901620865
CID:1404200
PubChem ID:6451366
Update Time:2025-04-20
2,2-dimethyl-N-(4-sulfanylphenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-N-(4-sulfanylphenyl)propanamide
- SCHEMBL8597346
- 2182-92-5
- DTXSID40176233
- Propionanilide, 4'-mercapto-2,2-dimethyl
-
- Inchi: 1S/C11H15NOS/c1-11(2,3)10(13)12-8-4-6-9(14)7-5-8/h4-7,14H,1-3H3,(H,12,13)
- InChI Key: GIROESBYMDYHRL-UHFFFAOYSA-N
- SMILES: SC1C=CC(=CC=1)NC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 209.08755
- Monoisotopic Mass: 209.087435
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30.1
Experimental Properties
- Density: 1.133
- Boiling Point: 377.9°C at 760 mmHg
- Flash Point: 182.4°C
- Refractive Index: 1.592
- PSA: 29.1
2,2-dimethyl-N-(4-sulfanylphenyl)propanamide Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2182-92-5 (2,2-dimethyl-N-(4-sulfanylphenyl)propanamide) Related Products
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